4-Hydroxy-3-methoxyphenyl thiocyanate
Overview
Description
4-Hydroxy-3-methoxyphenyl thiocyanate is a unique chemical compound with the linear formula C8H7NO2S . It is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of 4-Hydroxy-3-methoxyphenyl thiocyanate can be represented by the SMILES stringOC1=C(OC)C=C(SC#N)C=C1 . This indicates that the molecule contains an aromatic ring with hydroxy (OH), methoxy (OCH3), and thiocyanate (SC#N) functional groups .
Scientific Research Applications
- Application : 4-Hydroxy-3-methoxyphenyl thiocyanate acts as an inhibitor of NADPH oxidase. By blocking this enzyme, it helps regulate ROS production, making it relevant in studies related to oxidative stress, inflammation, and associated diseases .
- Applications : Researchers explore its potential in treating inflammatory diseases, such as arthritis, atherosclerosis, and neuroinflammation. It may inhibit pro-inflammatory cytokines and reduce tissue damage .
- Application : Scientists apply this method to study HVA levels in normal brain tissue and investigate neurochemical processes .
- Application : Researchers explore its antioxidant properties, considering its resemblance to curcumin. Antioxidants play a crucial role in preventing oxidative damage and maintaining cellular health .
- Application : Researchers investigate its interactions with enzymes, receptors, or cellular pathways. These studies inform drug discovery and development .
Inhibition of NADPH Oxidase
Anti-Inflammatory Properties
Neurochemical Studies
Curcumin Analogs and Antioxidant Activity
Biological Assays and Pharmacology
Safety and Hazards
Mechanism of Action
Target of Action
Related compounds such as 3-(4-hydroxy-3-methoxyphenyl)propionic acid have been shown to interact with gpr41 , a receptor involved in various metabolic processes .
Mode of Action
It’s worth noting that related compounds have been shown to interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Related compounds have been shown to influence pathways related to inflammation and pain by regulating gut microbiota and metabolic changes .
Result of Action
Related compounds have been shown to have beneficial effects such as anti-diabetic properties, anti-cancer activity, and cognitive function improvement .
Action Environment
It’s worth noting that the action of related compounds can be influenced by factors such as gut microbiota .
properties
IUPAC Name |
(4-hydroxy-3-methoxyphenyl) thiocyanate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO2S/c1-11-8-4-6(12-5-9)2-3-7(8)10/h2-4,10H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJFACVKPYJJDGX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)SC#N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-3-methoxyphenyl thiocyanate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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